Cas no 459820-09-8 (3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde)
459820-09-8 structure
Product Name:3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
CAS No:459820-09-8
MF:C8H6N2OS
MW:178.211040019989
CID:2639460
PubChem ID:22477718
Update Time:2025-04-21
3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
- starbld0010264
- 5-thiophen-2-yl-2H-pyrazole-3-carboxaldehyde
- F8882-8230
- NLPGIQVRYQIJKO-UHFFFAOYSA-N
- SCHEMBL4923288
- AKOS011392701
- 3-thiophen-2-yl-1H-pyrazole-5-carbaldehyde
- 459820-09-8
-
- Inchi: 1S/C8H6N2OS/c11-5-6-4-7(10-9-6)8-2-1-3-12-8/h1-5H,(H,9,10)
- InChI Key: NLPGIQVRYQIJKO-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=C(C=O)NN=1
Computed Properties
- Exact Mass: 178.02008399Da
- Monoisotopic Mass: 178.02008399Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74Ų
3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T221831-100mg |
3-(Thiophen-2-yl)-1h-pyrazole-5-carbaldehyde |
459820-09-8 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | T221831-500mg |
3-(Thiophen-2-yl)-1h-pyrazole-5-carbaldehyde |
459820-09-8 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | T221831-1g |
3-(Thiophen-2-yl)-1h-pyrazole-5-carbaldehyde |
459820-09-8 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F8882-8230-0.25g |
3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde |
459820-09-8 | 95%+ | 0.25g |
$382.0 | 2023-09-06 | |
| Life Chemicals | F8882-8230-0.5g |
3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde |
459820-09-8 | 95%+ | 0.5g |
$403.0 | 2023-09-06 | |
| Life Chemicals | F8882-8230-1g |
3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde |
459820-09-8 | 95%+ | 1g |
$425.0 | 2023-09-06 | |
| Life Chemicals | F8882-8230-2.5g |
3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde |
459820-09-8 | 95%+ | 2.5g |
$850.0 | 2023-09-06 | |
| Life Chemicals | F8882-8230-5g |
3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde |
459820-09-8 | 95%+ | 5g |
$1275.0 | 2023-09-06 | |
| Life Chemicals | F8882-8230-10g |
3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde |
459820-09-8 | 95%+ | 10g |
$1785.0 | 2023-09-06 |
3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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